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Compound of Interest

Demethylagrimonolide 6-O-
Compound Name: _
glucoside

Cat. No.: B14762567

For Researchers, Scientists, and Drug Development Professionals

Demethylagrimonolide 6-O-glucoside, a natural product with the chemical formula
C23H26010, remains a compound of significant interest yet limited documented research.
Despite its availability from specialized chemical suppliers, a comprehensive public-domain
repository of its physicochemical properties, biological activities, and associated experimental
protocols is notably absent. This guide serves to consolidate the known information and
highlight the current knowledge gaps, providing a foundational resource for researchers
initiating studies on this molecule.

Physicochemical Properties: A Summary of Known
Data

Quantitative data regarding the physicochemical properties of Demethylagrimonolide 6-O-
glucoside is sparse. The fundamental molecular details have been established and are
presented below. However, critical experimental parameters such as melting point and solubility
in common laboratory solvents have not been publicly reported, necessitating empirical
determination by researchers.
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Property Value Source

CAS Number 1257408-55-1 Commercial Suppliers
Molecular Formula C23H26010 Ambeed, MedChemExpress
Molecular Weight 462.45 g/mol Ambeed, MedChemExpress
Purity (typical) >97.0% (HPLC) Commercial Suppliers

Note: The lack of comprehensive spectral data (*H NMR, 3C NMR, IR, UV-Vis) in publicly
accessible databases presents a significant challenge for unambiguous identification and
characterization. Researchers will need to perform these analyses independently.

Biological Activity and Signhaling Pathways: An
Uncharted Territory

To date, there are no specific studies detailing the biological activities or elucidating the
mechanism of action of Demethylagrimonolide 6-O-glucoside in the public domain. While
many glycosylated natural products exhibit a wide range of pharmacological effects, including
antioxidant, anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective activities, the
specific profile of this compound remains to be investigated.

Given the absence of experimental data on its biological targets and signaling pathway
modulation, no diagrams can be generated at this time. Future research should focus on
screening Demethylagrimonolide 6-O-glucoside in various in vitro and in vivo models to
uncover its potential therapeutic applications.

Experimental Protocols: A Call for Method
Development

The absence of published research on Demethylagrimonolide 6-O-glucoside extends to a
lack of specific experimental protocols for its isolation, purification, and biological evaluation.
Researchers will need to adapt general methodologies used for other natural product
glycosides.
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General Workflow for Future Investigation

For scientists embarking on the study of this compound, a logical experimental workflow would
be as follows:

Caption: Proposed experimental workflow for the characterization of Demethylagrimonolide
6-O-glucoside.

Conclusion and Future Directions

Demethylagrimonolide 6-O-glucoside represents a frontier in natural product research. While
its basic molecular identity is known, its physicochemical properties and biological functions are
yet to be defined. This technical guide underscores the significant opportunities for novel
discoveries related to this compound. The immediate priorities for the scientific community
should be the full physicochemical characterization and broad biological screening of
Demethylagrimonolide 6-O-glucoside to unlock its potential as a therapeutic agent or
research tool. The publication of such fundamental data will be invaluable for the advancement
of natural product science and drug discovery.

 To cite this document: BenchChem. [Demethylagrimonolide 6-O-glucoside: A Technical
Overview of an Elusive Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14762567#physicochemical-properties-of-
demethylagrimonolide-6-0-glucoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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